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Compound of Interest

Compound Name: Hexafluoropropylene oxide

Cat. No.: B1215417 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the extractive distillation process for separating

Hexafluoropropylene oxide (HFPO) and Hexafluoropropylene (HFP). Due to their close

boiling points (-27.4 °C for HFPO and -29.5 °C for HFP), conventional distillation is ineffective,

making extractive distillation the preferred method for achieving high-purity HFPO.

Frequently Asked Questions (FAQs)
Q1: Why is extractive distillation necessary for separating HFPO and HFP?

A1: HFPO and HFP have very similar boiling points, forming a near-azeotropic mixture that is

difficult to separate using conventional distillation. Extractive distillation is employed to break

this pseudo-azeotrope by introducing a solvent that selectively alters the relative volatility of the

components, making the separation feasible.

Q2: What are the most effective solvents for the extractive distillation of HFPO and HFP?

A2: Research and patents suggest several effective solvents. Key candidates include:

1,1-dichloro-1-fluoroethane[1][2]

Toluene

Fluorine-containing saturated compounds (CnHaFb where n = 3-8)[3]
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1-bromopropane and 2-bromopropane[3]

Hexafluoroethane (R116)

The choice of solvent is critical and depends on factors such as selectivity, recoverability,

safety, and economic considerations.

Q3: How does operating pressure affect the separation efficiency?

A3: Increasing the operating pressure in the distillation column generally enhances the

extractive capability of the solvent.[1][2] This is because the boiling point of the solvent

increases with pressure, leading to improved interaction with the target components and

resulting in higher purity of the HFPO top product.[1][2]

Q4: What purity levels can be expected for HFPO and HFP after extractive distillation?

A4: With an optimized process, high purity levels can be achieved. For instance, a simulation

using toluene as the solvent resulted in an HFPO product purity of 99.88 mol% and a

recovered HFP purity of 96.41 mol%.[4] A process utilizing hexafluoroethane (R116) as a gas

stripping agent yielded an HFPO purity of 99.71 mol%.[4]

Troubleshooting Guide
This guide addresses common issues encountered during the extractive distillation of HFPO

and HFP.
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Problem Potential Cause Recommended Action

Poor Separation Efficiency Incorrect solvent-to-feed ratio.

Optimize the solvent-to-feed

ratio. A higher ratio can

improve separation but also

increases energy costs for

solvent recovery.

Inadequate number of

theoretical stages in the

column.

Ensure the distillation column

has a sufficient number of

trays or packing height to

achieve the desired

separation.

Operating at suboptimal

pressure or temperature.

Adjust the column pressure

and temperature to enhance

solvent selectivity and

component volatility. Higher

pressure can improve solvent

performance.[1][2]

Solvent Loss
Inefficient solvent recovery in

the stripping column.

Check the operating conditions

of the solvent recovery column,

including the reboiler duty and

reflux ratio, to minimize solvent

loss in the product streams.

Leaks in the system.

Perform regular maintenance

and leak detection checks on

all equipment, including

pumps, valves, and column

seals.

Column Flooding Excessive vapor flow rate.

Reduce the reboiler duty to

decrease the vapor velocity

within the column.

High feed rate.

Lower the feed rate to the

column to stay within its

operational capacity.
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Product Off-Specification
Contaminants in the feed

mixture.

Analyze the feed composition

for any impurities that may

interfere with the separation

process and implement a pre-

purification step if necessary.

Degradation of the solvent.

Monitor the solvent quality over

time. Some solvents may

degrade under certain

operating conditions, affecting

their selectivity.

Data Presentation
Solvent Performance Comparison

Solvent

Product

Purity

(HFPO)

Product

Recovery

(HFPO)

Recovered

Purity (HFP)

Recovery

(HFP)
Reference

Toluene 99.88 mol% 98.46% 96.41 mol% 99.42% [4]

Hexafluoroet

hane (R116)
99.71 mol% 96.57% 93.45 mol% 99.36% [4]

1,1-dichloro-

1-

fluoroethane

High purity of

HFPO as top

product

Not specified Not specified Not specified [1][2]

Experimental Protocols
Extractive Distillation of HFPO/HFP Mixture
Objective: To separate a mixture of HFPO and HFP using an extractive distillation column to

obtain high-purity HFPO.

Materials:

HFPO/HFP feed mixture
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Selected solvent (e.g., 1,1-dichloro-1-fluoroethane or toluene)

Extractive distillation column with a sufficient number of theoretical stages

Solvent recovery (stripping) column

Reboilers and condensers for both columns

Pumps for feed, solvent, and reflux

Control system for temperature, pressure, and flow rates

Analytical equipment (e.g., Gas Chromatography) for composition analysis

Procedure:

System Startup:

Ensure the entire distillation setup is clean, dry, and leak-free.

Establish a stable flow of cooling water to the condensers.

Start the control system and ensure all sensors are calibrated and functioning correctly.

Solvent Introduction:

Preheat the selected solvent to the desired feed temperature.

Introduce the solvent into the extractive distillation column at a predetermined stage,

typically a few stages below the top.

Feed Introduction:

Preheat the HFPO/HFP feed mixture to its bubble point at the feed stage pressure.

Introduce the feed into the extractive distillation column at the designated feed tray.

Column Operation:
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Set the desired operating pressure for the column. Note that higher pressures can

enhance separation.[1][2]

Apply heat to the reboiler to generate vapor flow up the column.

Establish a reflux ratio that provides a balance between product purity and energy

consumption.

Monitor the temperature profile along the column to ensure stable operation.

Product Collection:

The more volatile component (HFPO in the presence of a suitable solvent) will be

collected as the distillate from the top of the extractive column.

The bottoms product, consisting of the solvent and the less volatile component (HFP), is

sent to the solvent recovery column.

Solvent Recovery:

In the stripping column, the HFP is separated from the solvent.

The recovered HFP is typically taken as the distillate from the stripping column.

The recovered solvent from the bottom of the stripping column is cooled and recycled

back to the extractive distillation column.

Analysis:

Periodically take samples from the distillate and bottoms streams of both columns.

Analyze the composition of the samples using Gas Chromatography to determine the

purity of the separated products and the efficiency of the separation.

Shutdown:

Gradually decrease the heat input to the reboilers.

Stop the feed and solvent flows.
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Allow the system to cool down before venting and cleaning.
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Caption: Extractive Distillation Process for HFPO/HFP Separation.
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Caption: Troubleshooting Flowchart for Poor Separation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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